1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine

• IUPAC Name: 1-[(3-bromo-4-fluorophenyl)methyl]pyrrolidin-3-amine
• InChI: InChI=1S/C11H14BrFN2/c12-10-5-8(1-2-11(10)13)6-15-4-3-9(14)7-15/h1-2,5,9H,3-4,6-7,14H2
• InChI Key: HKVRNWUNDNJVGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)CC2=CC(=C(C=C2)F)Br
• Molecular Formula: C11H14BrFN2
• Molecular Weight: 273.14 g/mol

Description

1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-amine, also known as BFBPA, is a synthetic compound with a wide range of applications in scientific research. BFBPA has been studied extensively in recent years due to its unique properties and potential applications. It has been used as a substrate in enzymatic reactions, as a tool to study biochemical and physiological processes, and as an inhibitor of certain enzymes.

Scientific Research Applications

Pyrrole Derivatives and Their Significance

Pyrrole and its derivatives, including pyrrolidines, are fundamental to a wide range of biological molecules like heme and chlorophyll. Pyrrolidines, for instance, are synthesized through various methods including condensation reactions involving amines. These derivatives find applications across pharmaceuticals, materials science (such as electrically conducting films from polypyrroles), and as intermediates in organic synthesis (Anderson & Liu, 2000).

Synthesis of HIV-1 Integrase Inhibitors

A specific synthesis route outlined for methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate demonstrates the utility of such compounds in creating intermediates for the development of HIV-1 integrase inhibitors. This showcases the direct relevance of substituted pyrrolidin-3-amines in medicinal chemistry (Boros et al., 2007).

Catalysis and Coordination Chemistry

Complexes involving pyrrolidin-3-amines have been synthesized for catalytic applications, such as in the Z-selective linear dimerization of phenylacetylenes. These studies indicate the potential of such compounds in fine-tuning catalytic activities through structural modifications (Ge, Meetsma, & Hessen, 2009).

Supramolecular Chemistry

The co-crystallization studies involving halogen atoms indicate the application of pyrrolidin-3-amines and their derivatives in forming supramolecular structures. These findings are crucial for the design of new materials with specific optical or electronic properties (Hamann et al., 2002).

Asymmetric Synthesis

The development of new chiral auxiliaries based on fluorine-containing compounds demonstrates the importance of pyrrolidin-3-amines in asymmetric synthesis, offering pathways to synthesize enantiomerically enriched compounds. This has significant implications in pharmaceutical synthesis where the chirality of drug molecules can influence their efficacy and safety (Saghyan et al., 2010).